Cas no 2248372-16-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-5-oxopyrrolidine-2-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-5-oxopyrrolidine-2-carboxylate
• CAS No: 2248372-16-7
• MF: C₁₄H₁₂N₂O₅
• MW: 288.255483627319
• CID: 6162931
• PubChem ID: 165723849
• Update Time: 2025-07-18

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-5-oxopyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248372-16-7
• EN300-6514063
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-5-oxopyrrolidine-2-carboxylate

• Inchi： 1S/C14H12N2O5/c1-14(7-6-10(17)15-14)13(20)21-16-11(18)8-4-2-3-5-9(8)12(16)19/h2-5H,6-7H2,1H3,(H,15,17)
• InChI Key： RMRWXOMJGXYRQM-UHFFFAOYSA-N
• SMILES： O(C(C1(C)CCC(N1)=O)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 288.07462149g/mol
• Monoisotopic Mass: 288.07462149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 92.8Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-5-oxopyrrolidine-2-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-5-oxopyrrolidine-2-carboxylate (CAS No. 2248372-16-7)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-5-oxopyrrolidine-2-carboxylate (CAS No. 2248372-16-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of isoindole derivatives and has shown promising potential in various biological applications. Its unique structural features and chemical properties make it a valuable candidate for further investigation and development.

The molecular structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-5-oxopyrrolidine-2-carboxylate is characterized by a central isoindole core with a dioxo substituent at positions 1 and 3, and a 2-methyl-5-oxopyrrolidine moiety attached at position 2. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an interesting subject for study in both academic and industrial settings.

Recent research has highlighted the potential of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-5-oxopyrrolidine-2-carboxylate in various therapeutic areas. One notable application is its role as a modulator of protein-protein interactions (PPIs). PPIs are critical for many cellular processes, including signal transduction, gene regulation, and cell cycle control. By interfering with specific PPIs, this compound can potentially disrupt disease pathways and offer new therapeutic strategies.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-5-oxopyrrolidine-2-carboxylate effectively inhibited the interaction between two key proteins involved in cancer progression. This inhibition led to a significant reduction in tumor growth in both in vitro and in vivo models. These findings suggest that the compound could be developed into a novel anticancer agent with a unique mechanism of action.

Beyond its potential as an anticancer agent, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-5-oxopyrrolidine-2-carboxylate has also shown promise in other therapeutic areas. For instance, preliminary studies have indicated its ability to modulate inflammatory responses by targeting specific signaling pathways. Inflammation is a key driver of many chronic diseases, including arthritis and cardiovascular disorders. By reducing inflammation, this compound could offer new treatment options for these conditions.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-5-oxypryrolidine carboxylate has been optimized through various synthetic routes to improve yield and purity. One common approach involves the condensation of an appropriate isoindole derivative with a protected pyrrolidine carboxylic acid followed by deprotection and cyclization steps. These synthetic methods have been refined to ensure scalability and cost-effectiveness, making the compound more accessible for further research and development.

In addition to its therapeutic potential, 1,3-dioxo-2,3-dihydro-HH-indol--y -methyl--oxopryrolidine carboxylate has also been studied for its physicochemical properties. Its solubility profile and stability under different conditions have been characterized to inform formulation strategies for drug delivery systems. For example, researchers have explored the use of nanoparticles and liposomes to enhance the bioavailability and pharmacokinetic properties of the compound.

The safety profile of 1,3-dioxo--dihydro--HH-indol--y -methyl--oxopryrolidine carboxylate is another critical aspect that has been investigated. Preclinical studies have shown that the compound exhibits low toxicity at therapeutic concentrations and does not cause significant adverse effects in animal models. These findings are encouraging for its potential use in human clinical trials.

In conclusion, 1,3-dioxo--dihydro--HH-indol--y -methyl--oxopryrolidine carboxylate (CAS No. 24877609) represents a promising candidate for further exploration in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive target for the development of novel therapeutics. Ongoing research aims to elucidate its full potential and bring this compound closer to clinical application.